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Compound of Interest

Compound Name: Cumylamine

Cat. No.: B032423 Get Quote

Introduction

Cumylamine (CAS: 585-32-0), also known as α,α-Dimethylbenzylamine or 2-Phenylpropan-2-

amine, is an organic compound with the molecular formula C9H13N.[1][2] It appears as a

colorless to light yellow liquid with a characteristic strong, ammonia-like odor.[1] Due to its

chemical structure, cumylamine serves as a valuable intermediate and reactant in organic

synthesis, including the preparation of pharmaceuticals like anti-malarial drugs and HCV

inhibitors.[1][3] This guide provides a comprehensive overview of the safety data, handling

procedures, and emergency responses for cumylamine, intended for researchers, chemists,

and professionals in drug development and other scientific fields.

Physical and Chemical Properties
Proper handling and storage protocols are directly influenced by the physical and chemical

properties of a substance. The key quantitative data for cumylamine are summarized below.
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Property Value Source(s)

Molecular Weight 135.21 g/mol [4]

Boiling Point 197 °C [4]

Flash Point 84 °C [4]

Specific Gravity 0.94 (at 20°C/20°C) [4]

Refractive Index 1.52 [4]

Water Solubility Insoluble [5]

pKa 9.36 ± 0.10 (Predicted) [1][5]

Appearance
Colorless to light orange/yellow

clear liquid
[4]

Toxicological Profile and Hazard Classification
Cumylamine is classified as a hazardous substance with significant acute and chronic risks.

The GHS (Globally Harmonized System) classification highlights its primary dangers.

Hazard
Classification

GHS Category Hazard Statement Source(s)

Acute Toxicity, Oral Category 3
H301: Toxic if

swallowed
[5][6]

Skin

Corrosion/Irritation
Category 2

H315: Causes skin

irritation
[7]

Serious Eye

Damage/Irritation
Category 2A

H319: Causes serious

eye irritation
[7]

Flammability Category 4
H227: Combustible

liquid
[7]

Aquatic Hazard

(Chronic)
Category 3

H412: Harmful to

aquatic life with long

lasting effects

[1]
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The signal word associated with these classifications is "Danger".[1][5][6] Ingestion of

cumylamine is a primary concern due to its acute oral toxicity.[1][6] Direct contact can lead to

significant skin and eye irritation.[7] Furthermore, its classification as a combustible liquid

requires precautions against heat and ignition sources.[7] Spills and improper disposal pose a

risk to aquatic environments.[1]

Hazard Control and Safe Handling
A multi-layered approach involving engineering controls, administrative procedures, and

personal protective equipment (PPE) is essential for safely handling cumylamine.

Engineering Controls:

Ventilation: All work with cumylamine should be conducted in a well-ventilated area,

preferably within a certified chemical fume hood to prevent the buildup of vapors.[7][8]

Safety Equipment: Safety showers and eyewash stations must be readily accessible in any

area where cumylamine is handled.[7]

Administrative Controls:

Risk Assessment: Prior to use, a thorough risk assessment should be performed.

Training: All personnel must be trained on the specific hazards of cumylamine, safe

handling procedures, and emergency protocols.

Hygiene: Do not eat, drink, or smoke in areas where cumylamine is used.[1][9] Wash hands

thoroughly after handling.[4][7]

Personal Protective Equipment (PPE):

Eye and Face Protection: Wear chemical splash goggles and, if there is a significant splash

risk, a face shield.[7][8]

Hand Protection: Use chemically resistant gloves (e.g., nitrile rubber).[10] Gloves should be

inspected before use and replaced immediately if contaminated or damaged.
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Skin and Body Protection: Wear a lab coat and appropriate protective clothing to prevent

skin contact.[8]

The logical flow for safely handling this chemical is depicted in the following workflow diagram.

Preparation
Handling

Post-Handling

Start: Assess Task-Specific Risks
Confirm Engineering Controls

(Fume Hood, Eyewash Station)

Proceed Don Required PPE
(Gloves, Goggles, Lab Coat)

Perform Chemical Procedure
(Keep containers closed when not in use)

Spill Occurs?

Follow Spill Cleanup Protocol

Yes

Decontaminate Work Area
and Equipment

No

Dispose of Waste in
Designated Container

Store Cumylamine Properly
(Cool, Dark, Ventilated, Inert Gas)

End: Remove PPE & Wash Hands

Click to download full resolution via product page

Workflow for the safe handling of Cumylamine.

Emergency and First Aid Procedures
Immediate and appropriate action is critical in the event of an exposure. The following diagram

outlines the decision-making process for first aid.
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Exposure Event Occurs

Identify Route of Exposure

Skin Contact

Skin

Eye Contact

Eyes

Inhalation

Inhalation

Ingestion

Ingestion

Immediately remove contaminated clothing.
Wash skin with plenty of soap and water.

Seek medical attention if irritation persists.

Rinse cautiously with water for several minutes.
Remove contact lenses if present and easy to do.

Continue rinsing. Seek immediate medical attention.

Move person to fresh air.
Keep at rest in a position comfortable for breathing.

Seek medical attention if feeling unwell.

Rinse mouth. Do NOT induce vomiting.
Call a POISON CENTER or doctor immediately.

Provide SDS to Medical Professionals

Click to download full resolution via product page

First aid response pathway for Cumylamine exposure.

Fire-Fighting Measures:

Suitable Extinguishing Media: Use dry sand, dry chemical, or alcohol-resistant foam to

extinguish a fire.[7]
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Specific Hazards: Cumylamine is a combustible liquid.[7] Containers may explode when

heated, and its vapors can form explosive mixtures with air.[8] Firefighters should wear full

protective gear and self-contained breathing apparatus (SCBA).

Storage and Disposal
Storage:

Store in a tightly closed container in a cool, dark, and well-ventilated area.[5][7]

It is recommended to store under an inert atmosphere as the material is air-sensitive.[4]

Keep away from heat, sparks, open flames, and other ignition sources.[7]

Store locked up and away from incompatible materials such as strong oxidizing agents and

acids.[1][8]

Disposal:

Dispose of contents and containers in accordance with all local, regional, national, and

international regulations.[7] Waste should be handled by a licensed professional waste

disposal service.

Note on Experimental Protocols
The quantitative data presented in this guide are derived from Safety Data Sheets provided by

chemical suppliers. These documents typically summarize the results of standardized testing

without detailing the specific experimental protocols used. The generation of such data

generally follows internationally recognized guidelines, such as those established by the

Organisation for Economic Co-operation and Development (OECD) for testing chemicals for

properties like acute toxicity (e.g., OECD Guideline 423), skin irritation (e.g., OECD Guideline

404), and eye irritation (e.g., OECD Guideline 405). For detailed methodologies, researchers

should refer directly to these standardized protocols.

Conclusion

Cumylamine is a valuable chemical intermediate that poses significant health and safety risks,

including acute oral toxicity, skin and eye irritation, and combustibility. Strict adherence to
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safety protocols, including the use of appropriate engineering controls and personal protective

equipment, is mandatory. All personnel must be thoroughly familiar with the information in the

Safety Data Sheet and be prepared to implement emergency first aid procedures correctly.

Proper storage and disposal are crucial to mitigate risks to both personnel and the

environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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